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The table below summarizes the baseline sensitivity of two different fungal pathogens to isopyrazam, as

established in scientific studies.

Number e Average ECso
Pathogen of Type ECso Range Key Findings Citation
Isolates (ng/mL) (ng/mL)
Rhizoctonia 113 Mycelial 0.0101 £ 0.0018 - The baseline was used  [1]
solani growth 0.0064 0.0336 to assess resistance
inhibition risk; resistant mutants
showed reduced
fitness.
Botrytis 159 Mycelial 0.68 + Not Spore germination was  [2]
cinerea growth 0.36 specified more sensitive,
inhibition inhibited by ~1 pg/mL.

No positive cross-
resistance with other
botryticides.

Detailed Experimental Protocols
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To ensure the reproducibility of baseline sensitivity studies, here are the core methodologies from the

research.

For Rhizoctonia solani [1]

¢ Pathogen Isolation: 113 individual R. solani isolates were collected for testing.

e Sensitivity Assay: The sensitivity of each isolate to isopyrazam was evaluated by measuring the
effective concentration that inhibits mycelial growth by 50% (ECso). This typically involves growing
fungal mycelia on agar plates containing a series of graduated concentrations of isopyrazam.

o Data Analysis: The ECso values for all 113 isolates were calculated. The average and range of these
values establish the baseline sensitivity before the fungicide is widely used.

¢ Resistance Risk Assessment:

o Mutant Generation: Resistant mutants were generated in the laboratory via ultraviolet
mutagenesis.

o Fitness Measurement: The growth rate and pathogenicity (ability to cause disease) of these
resistant mutants were compared to the sensitive isolates.

o Cross-Resistance Testing: The mutants' sensitivity to other fungicides, like thifluzamide
(another SDHI) and non-SDHI fungicides, was checked.

o Molecular Analysis: The genes encoding the target enzyme (Succinate Dehydrogenase -
SDH) in resistant mutants were sequenced to identify resistance-conferring mutations.

For Botrytis cinerea [2]

e Pathogen Isolation: 159 B. cinerea isolates from various geographical regions in Shandong
Province, China, were used.
¢ Dual Assay Types: Sensitivity was tested for two different processes:
o Spore Germination Inhibition: ECso values were determined on a specialized yeast-peptone-
acetate medium.
o Mycelial Growth Inhibition: ECso values were determined via standard mycelial growth
assays on agar.
¢ Cross-Resistance Test: The sensitivity of the isolates to isopyrazam was compared with their
sensitivity to other classes of fungicides (diethofencarb, iprodione, pyrimethanil, SYP-Z048) to check
for multiple resistance.

Molecular Mechanism and Resistance Risk
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Understanding how a fungicide works and how resistance develops is crucial for its sustainable use.

¢ Mode of Action: Isopyrazam is a Succinate Dehydrogenase Inhibitor (SDHI). It binds to the SDH
enzyme (Complex II) in the mitochondrial respiratory chain, disrupting cellular energy production in
the fungus [1] [2].
¢ Resistance Risk: The resistance risk of R. solani to isopyrazam is assessed as low to moderate
[1]. This assessment is based on:
o The need for specific point mutations in the SDH genes to confer resistance.
o The observation that resistant mutants often have reduced fitness, meaning they grow more
slowly and are less pathogenic.
¢ Known Resistance Mutations: The study identified specific mutations in the SDH protein that lead
to resistance:
o SDHB-H249L: Associated with a moderate level of resistance.
o SDHC-I78F: A novel mutation site associated with moderate to high levels of resistance [1].
o Molecular Docking Analysis indicates that these mutations reduce the binding affinity
between isopyrazam and its target SDH protein [1].

The following diagram illustrates the fungicide's mechanism of action and the primary resistance pathway.
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Research Application Guide

The established baseline sensitivity data is foundational for several critical research and development

activities:

¢ Resistance Monitoring: The baseline ECso range serves as a reference to detect any gradual
decrease in sensitivity in field populations of the pathogen over time, enabling proactive resistance
management [1].

o Efficacy Evaluation: The data helps determine the effective field application rates. For example, field
trials showed that isopyrazam at 150-200 g ha~* provided high efficacy (76.7-90.7%) against gray
mold on strawberries, validating the laboratory findings [2].

¢ Product Stewardship: A low to moderate resistance risk assessment supports the potential for
sustainable long-term use of isopyrazam in disease control programs, such as for rice sheath blight

[1].

The experimental workflow for establishing baseline sensitivity and assessing resistance risk is summarized

in the diagram below.
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Conclusion
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In summary, the establishment of baseline sensitivity for isopyrazam provides a critical dataset for its
development and deployment. The experimental protocols are well-standardized, focusing on ECso values
for mycelial growth inhibition. The primary resistance mechanism involves target-site mutations in the
SDH complex, which often carry a fitness cost, leading to a low-to-moderate resistance risk that supports

the fungicide's potential for sustainable use.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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